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Compound of Interest

Compound Name: 2-Benzylideneheptanal

CAS No.: 101365-33-7

Cat. No.: B7762119

Get Quote

Preamble: This technical guide provides a comprehensive overview of the natural occurrence

of α-amylcinnamaldehyde (ACA). While extensively utilized as a synthetic aroma chemical, its

presence in the natural world is limited and not fully elucidated. This document synthesizes the

available scientific information, outlines methodologies for its identification, and discusses the

prevailing synthetic pathways that supply its commercial demand, offering a critical resource for

researchers in natural products, analytical chemistry, and drug development.

Molecular Profile and Significance
α-Amylcinnamaldehyde (IUPAC Name: 2-Benzylideneheptanal) is an aromatic aldehyde

recognized for its potent and characteristic floral scent, reminiscent of jasmine.[1][2][3] Its

molecular and physical properties are summarized in Table 1. Primarily valued in the fragrance

and cosmetics industries, it is a key component in perfumes, soaps, lotions, and other personal

care products, where it imparts a long-lasting jasmine note and functions as an effective

fixative.[2][4] Although it is often referred to as a "nature-identical" chemical, its documented

occurrence in the biosphere is notably sparse, a central theme of this guide.

Table 1: Physicochemical Properties of α-Amylcinnamaldehyde
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Property Value Source(s)

Molecular Formula C₁₄H₁₈O [3][5]

Molecular Weight 202.29 g/mol [2][6]

CAS Number 122-40-7 [5][7]

Appearance Pale yellow, oily liquid [1][3][6]

Odor Profile
Floral, jasmine, waxy, slightly

fatty/herbaceous
[1][2][4]

Boiling Point 284-290 °C [3][6]

Density ~0.97 g/mL at 25 °C [3]

Solubility

Insoluble in water; soluble in

alcohols, fixed oils, and

mineral oil

[1][3][6]

Log Kow 4.70 [6]

Documented Natural Occurrence
Despite its widespread use as a synthetic fragrance, the natural identification of α-

amylcinnamaldehyde has been reported in a very limited number of sources. The primary and

most consistently cited natural occurrences are as a volatile aroma compound in processed

plant materials.

Known Natural Sources:

Black Tea (Camellia sinensis): α-Amylcinnamaldehyde has been identified as one of the

many volatile compounds contributing to the complex aroma profile of black tea.[1][7]

Soybean (Glycine max): It has also been reported in soybeans.[1]

Mango (Mangifera indica): The PubChem database notes a report of its presence in mango,

although this is less widely cited in other literature.[6]
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It is critical to note that in these sources, α-amylcinnamaldehyde is present as a trace

component among a vast array of other volatile organic compounds (VOCs). Its concentration

is not sufficient for commercial extraction, which necessitates industrial synthesis to meet

global demand. The term "naturally occurring" in this context signifies its detection in natural

matrices, not its availability from them as a primary source.[1][5]

Biosynthesis: The Unelucidated Pathway
A significant knowledge gap exists regarding the natural biosynthesis of α-

amylcinnamaldehyde. While the biosynthetic pathway for its parent compound,

cinnamaldehyde, is well-characterized, the enzymatic steps leading to the addition of the α-

amyl group are not described in the current scientific literature.

The Phenylpropanoid Pathway: Biosynthesis of the
Cinnamaldehyde Backbone
The core cinnamaldehyde structure is synthesized in plants and fungi via the phenylpropanoid

pathway, starting from the amino acid L-phenylalanine.[8][9] This established pathway involves

three key enzymatic steps:

Deamination: Phenylalanine ammonia-lyase (PAL) catalyzes the removal of an amine group

from L-phenylalanine to form trans-cinnamic acid.[8][9]

CoA Ligation: 4-Coumarate:CoA ligase (4CL) activates cinnamic acid by ligating it to

Coenzyme A, forming cinnamoyl-CoA.[8][9]

Reduction: Cinnamoyl-CoA reductase (CCR) reduces cinnamoyl-CoA to yield

cinnamaldehyde.[8][9]

This pathway is fundamental to the production of lignin, flavonoids, and numerous other critical

plant compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2169958.htm
https://jnfuturechemical.com/product/alpha-amylcinnamaldehyde-cas122-40-7/
https://www.researchgate.net/figure/Biosynthesis-of-cinnamaldehyde-and-in-vitro-assay-of-synthesis-enzymes-a-Three-enzymatic_fig2_291385341
https://pdfs.semanticscholar.org/11a0/6bbade59364b3b13deccbadd6f93737cc1f1.pdf
https://www.researchgate.net/figure/Biosynthesis-of-cinnamaldehyde-and-in-vitro-assay-of-synthesis-enzymes-a-Three-enzymatic_fig2_291385341
https://pdfs.semanticscholar.org/11a0/6bbade59364b3b13deccbadd6f93737cc1f1.pdf
https://www.researchgate.net/figure/Biosynthesis-of-cinnamaldehyde-and-in-vitro-assay-of-synthesis-enzymes-a-Three-enzymatic_fig2_291385341
https://pdfs.semanticscholar.org/11a0/6bbade59364b3b13deccbadd6f93737cc1f1.pdf
https://www.researchgate.net/figure/Biosynthesis-of-cinnamaldehyde-and-in-vitro-assay-of-synthesis-enzymes-a-Three-enzymatic_fig2_291385341
https://pdfs.semanticscholar.org/11a0/6bbade59364b3b13deccbadd6f93737cc1f1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7762119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Biosynthesis of Cinnamaldehyde
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Figure 1: Simplified phenylpropanoid pathway to cinnamaldehyde.

The α-Amyl Group: A Synthetic Addition
The natural mechanism for attaching the five-carbon amyl group to the alpha position of the

propenal chain remains unknown. Commercially, this is achieved through a straightforward

chemical reaction: the Aldol Condensation of benzaldehyde (providing the phenyl ring and

aldehyde precursor) with heptanal (providing the seven-carbon aliphatic chain, which results in
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the α-amyl substituent).[1][10] This reaction is typically base-catalyzed, for instance, with

potassium hydroxide.[10][11]

Figure 2: Industrial Synthesis of α-Amylcinnamaldehyde
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Figure 2: The synthetic route to α-amylcinnamaldehyde.

The efficiency and high yield of this synthetic method contrast sharply with the trace amounts

found in nature, reinforcing why it is the exclusive method for industrial production.[10]

Protocol: Extraction and Identification from a
Natural Matrix
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For researchers aiming to verify the presence of α-amylcinnamaldehyde in a natural source like

black tea, a sensitive analytical workflow is required. The following protocol outlines a standard

methodology using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas

Chromatography-Mass Spectrometry (GC-MS), a benchmark technique for the analysis of

volatile and semi-volatile compounds.

Experimental Rationale
HS-SPME: This technique is chosen for its solvent-free nature, simplicity, and high

sensitivity. It effectively concentrates volatile analytes from the sample's headspace onto a

coated fiber, minimizing interference from non-volatile matrix components.

GC-MS: Gas chromatography provides high-resolution separation of the complex mixture of

volatile compounds. Mass spectrometry offers definitive identification based on the mass-to-

charge ratio of fragmented ions, creating a unique "fingerprint" for each compound that can

be matched against spectral libraries.

Step-by-Step Methodology
Sample Preparation:

Weigh 1.0 g of dry black tea leaves into a 20 mL headspace vial.

Add 5.0 mL of deionized water and a small magnetic stir bar.

For quantitative analysis, add a known concentration of an appropriate internal standard

(e.g., deuterated toluene).

Immediately seal the vial with a PTFE/silicone septum cap.

Headspace Extraction (HS-SPME):

Place the vial in a heating block or autosampler incubator set to 80°C with gentle agitation.

Allow the sample to equilibrate for 15 minutes to allow volatiles to partition into the

headspace.
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Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the vial's headspace for 30 minutes

under continued heating and agitation.

GC-MS Analysis:

Immediately after extraction, desorb the SPME fiber in the GC injection port, heated to

250°C, for 5 minutes in splitless mode.

Gas Chromatograph Conditions (Example):

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Program: Initial temperature of 40°C, hold for 2 min, ramp to 280°C at 10°C/min,

and hold for 5 min.

Mass Spectrometer Conditions (Example):

Ionization Source: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 450.

Source Temperature: 230°C.

Data Analysis:

Process the resulting chromatogram to identify individual peaks.

Compare the mass spectrum of any peak eluting at the expected retention time for α-

amylcinnamaldehyde against a reference spectrum from a standard library (e.g.,

NIST/Wiley).

Confirm identity by running an authentic standard of α-amylcinnamaldehyde under the

same conditions and comparing both retention time and mass spectrum.
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Figure 3: Analytical Workflow for ACA Identification

1. Sample Preparation
(Tea in Sealed Vial)

2. HS-SPME
(Equilibration & Adsorption

80°C, 30 min)

3. Thermal Desorption
(GC Inlet, 250°C)

4. GC Separation
(Capillary Column)

5. MS Detection
(EI, Mass Scan)

6. Data Analysis
(Library Match & Standard Comparison)

Click to download full resolution via product page

Figure 3: HS-SPME GC-MS workflow for identifying ACA in natural matrices.
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Conclusion and Future Research Directions
α-Amylcinnamaldehyde stands as a fascinating example of a compound predominantly known

through its synthetic production, yet with a confirmed, albeit limited, natural footprint.[1][5]

Current evidence points to its presence as a trace volatile in black tea, soybean, and potentially

other plants.[1][6][7]

The primary challenge and opportunity for researchers lie in the elucidation of its natural

biosynthetic pathway. Understanding the enzymatic machinery responsible for the α-alkylation

of a cinnamaldehyde precursor would be a significant contribution to the field of plant

biochemistry. Such research could involve:

Metabolomic Studies: In-depth analysis of the Camellia sinensis or Glycine max metabolome

to identify potential precursors and intermediates.

Transcriptome Analysis: Correlating gene expression profiles with the production of α-

amylcinnamaldehyde to identify candidate enzymes, such as novel acyltransferases or

alkyltransferases.

Enzymatic Assays: In vitro validation of candidate enzymes to confirm their role in the

biosynthesis.

Unraveling this pathway would not only solve a long-standing biochemical question but could

also open avenues for biotechnological production of this and other valuable alkylated aromatic

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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